Cas no 1342046-86-9 (4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine)

4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine structure
1342046-86-9 structure
Product Name:4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine
CAS No:1342046-86-9
MF:C10H12N4
MW:188.22908115387
CID:6591816
PubChem ID:63810861
Update Time:2024-01-15

4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidine
    • Pyrimidine, 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-
    • F6592-2421
    • AKOS013123102
    • 1342046-86-9
    • 4-(3,5-dimethylpyrazol-1-yl)-2-methylpyrimidine
    • Inchi: 1S/C10H12N4/c1-7-6-8(2)14(13-7)10-4-5-11-9(3)12-10/h4-6H,1-3H3
    • InChI Key: LNGZLAUTRMXQAC-UHFFFAOYSA-N
    • SMILES: C1(C)=NC=CC(N2C(C)=CC(C)=N2)=N1

Computed Properties

  • Exact Mass: 188.106196400g/mol
  • Monoisotopic Mass: 188.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 304.3±27.0 °C(Predicted)
  • pka: -0.02±0.31(Predicted)

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